Cas no 923895-39-0 (2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide)
2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 923895-39-0
- Z223039600
- EN300-26681189
- AKOS033809831
- 2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide
-
- Inchi: 1S/C16H18ClN5OS/c1-22(16(10-18)5-3-2-4-6-16)13(23)9-24-15-20-12-7-11(17)8-19-14(12)21-15/h7-8H,2-6,9H2,1H3,(H,19,20,21)
- InChI Key: XUTMHHDAJZONNG-UHFFFAOYSA-N
- SMILES: ClC1C=NC2=C(C=1)NC(=N2)SCC(N(C)C1(C#N)CCCCC1)=O
Computed Properties
- Exact Mass: 363.0920591g/mol
- Monoisotopic Mass: 363.0920591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 111Ų
2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26681182-0.05g |
923895-39-0 | 90% | 0.05g |
$212.0 | 2023-09-12 | ||
| Enamine | EN300-26681189-0.05g |
2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide |
923895-39-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide
Introduction to 2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No: 923895-39-0)
2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 923895-39-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a 6-chloro-3H-imidazo[4,5-b]pyridine core, which is a well-known scaffold in medicinal chemistry. The presence of a sulfanyl group at the 2-position of the imidazopyridine ring enhances its interaction with biological targets, thereby increasing its pharmacological relevance. Additionally, the N-(1-cyanocyclohexyl)-N-methylacetamide moiety contributes to the compound's solubility and metabolic stability, which are crucial factors in drug design.
In recent years, there has been a growing interest in imidazopyridine derivatives due to their diverse biological activities. Studies have shown that these compounds can modulate various cellular pathways, making them attractive candidates for the development of novel drugs. Specifically, the 6-chloro-3H-imidazo[4,5-b]pyridine scaffold has been reported to exhibit anti-inflammatory, antiviral, and anticancer properties. The sulfanyl group in our compound further enhances these effects by improving binding affinity to target proteins.
The N-(1-cyanocyclohexyl)-N-methylacetamide part of the molecule plays a critical role in its pharmacokinetic profile. The cyanocyclohexyl group provides a lipophilic anchor that aids in membrane penetration, while the methylacetamide moiety contributes to metabolic stability. This combination ensures that the compound can reach its target sites efficiently and remain active for an extended period.
Recent research has highlighted the potential of this compound in treating various diseases. For instance, studies have demonstrated its ability to inhibit the activity of kinases, which are enzymes involved in cell signaling pathways. By targeting kinases, this compound may help in regulating processes such as cell growth and division, which are often dysregulated in diseases like cancer.
Moreover, the sulfanyl group has been shown to enhance the binding affinity of imidazopyridine derivatives to their biological targets. This is particularly important in drug design, as high binding affinity often correlates with increased efficacy and reduced side effects. The presence of this group in our compound suggests that it may have a strong interaction with its intended target(s), leading to potent therapeutic effects.
The synthesis of 2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide involves multiple steps and requires precise control over reaction conditions. The starting materials for this synthesis include commercially available precursors such as 6-chloro-3H-imidazo[4,5-b]pyridine, which undergo sulfanylation followed by amidation with 1-cyanocyclohexanamine. The final product is then purified using standard techniques such as column chromatography or recrystallization.
The purity and quality of this compound are critical for its intended applications. High-purity samples are essential for accurate biological testing and ensure that any observed effects are due to the compound itself and not impurities. Therefore, rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of the final product.
In conclusion, 2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide (CAS No: 923895-39-0) is a promising chemical entity with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and mechanisms of action, this compound may play a crucial role in the development of novel drugs.
923895-39-0 (2-({6-chloro-3H-imidazo[4,5-b]pyridin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)